4-(1-Acetylcyclopropan-1-yl)nitrobenzene

• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 1-[1-(4-nitrophenyl)cyclopropyl]ethanone
• InChI: InChI=1S/C11H11NO3/c1-8(13)11(6-7-11)9-2-4-10(5-3-9)12(14)15/h2-5H,6-7H2,1H3
• InChI Key: MQVNAVOPUVRGKC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(CC1)C2=CC=C(C=C2)[N+](=O)[O-]

Description

4-(1-Acetylcyclopropan-1-yl)nitrobenzene is a nitroaromatic compound characterized by a benzene ring substituted with a nitro (-NO₂) group at the para position and a 1-acetylcyclopropan-1-yl moiety. This structure combines the electron-withdrawing nitro group with a strained cyclopropane ring fused to an acetyl group, introducing unique steric and electronic effects.

Nitroaromatics are widely used in industrial synthesis, pharmaceuticals, and materials science due to their reactivity and stability . The acetylcyclopropane substituent in this compound may enhance its utility in specialized applications, such as intermediates for bioactive molecules, where steric bulk and tailored electronic properties are critical.

Comparison with Similar Compounds

Structural and Chemical Properties

The table below compares 4-(1-Acetylcyclopropan-1-yl)nitrobenzene with nitrobenzene and 1-chloro-4-nitrobenzene:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Physical State	Melting Point (°C)	Boiling Point (°C)	Solubility	Key Applications
Nitrobenzene	C₆H₅NO₂	123.11	Liquid	5.7	210–211	Slightly soluble in water	Aniline synthesis, solvent
1-Chloro-4-nitrobenzene	C₆H₄ClNO₂	157.55	Solid	83–85 (literature)	N/A (decomposes)	Low water solubility	Antioxidant intermediates
4-(1-Acetylcyclopropan-1-yl)nitrobenzene	C₁₁H₁₁NO₃	205.21	Solid (inferred)	~100–120 (estimated)	Likely decomposes	Soluble in polar organics	Potential pharmaceutical intermediate

Key Observations:

• Molecular Complexity: The acetylcyclopropane group increases molecular weight and steric hindrance compared to simpler derivatives like nitrobenzene. This bulk may reduce solubility in non-polar solvents but enhance stability in organic matrices.
• Electronic Effects : The nitro group is strongly electron-withdrawing, activating the benzene ring for electrophilic substitution at meta positions. The acetyl group introduces additional electron-withdrawing character, while the cyclopropane’s strained sp³ carbons may create localized electron density distortions .

Reactivity and Stability

• Nitrobenzene : Undergoes reduction to aniline and participates in electrophilic substitution reactions (e.g., nitration, sulfonation) under harsh conditions .
• 1-Chloro-4-nitrobenzene : The chloro group facilitates nucleophilic aromatic substitution (e.g., with hydroxide or amines), making it valuable in synthesizing antioxidants .
• 4-(1-Acetylcyclopropan-1-yl)nitrobenzene : The cyclopropane ring’s strain may lead to ring-opening reactions under acidic or thermal conditions. The acetyl group could undergo hydrolysis or serve as a site for nucleophilic attack, offering pathways for functionalization.

Research Findings and Limitations

• Substituent Effects: Electron-withdrawing groups (e.g., -NO₂, -Cl) deactivate the benzene ring toward electrophilic substitution but enhance stability toward oxidation.
• Synthetic Challenges : Introducing the acetylcyclopropane group requires specialized cyclopropanation techniques, such as Simmons–Smith reactions or transition-metal catalysis, which may limit scalability.
• Data Gaps : Experimental data on melting points, solubility, and reaction kinetics for 4-(1-Acetylcyclopropan-1-yl)nitrobenzene are lacking. Computational modeling (e.g., DFT) could predict properties but requires validation .